Cas no 2137069-57-7 (2-(1s,3r)-1-(4-butylphenyl)-3-fluorocyclobutylacetic acid)

2-(1s,3r)-1-(4-butylphenyl)-3-fluorocyclobutylacetic acid is a fluorinated cyclobutylacetic acid derivative characterized by its stereospecific (1s,3r) configuration and a 4-butylphenyl substituent. The incorporation of fluorine at the 3-position enhances its metabolic stability and potential binding affinity in pharmaceutical applications. The cyclobutyl ring contributes to conformational rigidity, which may improve selectivity in target interactions. This compound is of interest in medicinal chemistry for its potential as a synthetic intermediate or bioactive scaffold, particularly in the development of enzyme inhibitors or receptor modulators. Its structural features suggest utility in optimizing pharmacokinetic properties, such as lipophilicity and bioavailability, while maintaining steric precision.

2-(1s,3r)-1-(4-butylphenyl)-3-fluorocyclobutylacetic acid structure

2137069-57-7 structure

Product Name:2-(1s,3r)-1-(4-butylphenyl)-3-fluorocyclobutylacetic acid

CAS No:2137069-57-7

MF:C₁₆H₂₁FO₂

MW:264.335148572922

CID:5982259

PubChem ID:165483926

Update Time:2025-05-20

2-(1s,3r)-1-(4-butylphenyl)-3-fluorocyclobutylacetic acid Chemical and Physical Properties

Names and Identifiers

- 2-(1s,3r)-1-(4-butylphenyl)-3-fluorocyclobutylacetic acid
- 2137069-57-7
- 2-[(1s,3r)-1-(4-butylphenyl)-3-fluorocyclobutyl]acetic acid
- EN300-1129377
- Inchi： 1S/C16H21FO2/c1-2-3-4-12-5-7-13(8-6-12)16(11-15(18)19)9-14(17)10-16/h5-8,14H,2-4,9-11H2,1H3,(H,18,19)
- InChI Key： NBJOGOCIWNJXOZ-UHFFFAOYSA-N
- SMILES： FC1CC(C2C=CC(CCCC)=CC=2)(CC(=O)O)C1

Computed Properties

Exact Mass: 264.15255807g/mol
Monoisotopic Mass: 264.15255807g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 6
Complexity: 302
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.3
Topological Polar Surface Area: 37.3Å²

2-(1s,3r)-1-(4-butylphenyl)-3-fluorocyclobutylacetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1129377-1.0g	2-[(1s,3r)-1-(4-butylphenyl)-3-fluorocyclobutyl]acetic acid	2137069-57-7		1g	$0.0	2023-06-09
Enamine	EN300-1129377-0.05g	2-[(1s,3r)-1-(4-butylphenyl)-3-fluorocyclobutyl]acetic acid	2137069-57-7	95%	0.05g	$707.0	2023-10-26
Enamine	EN300-1129377-0.1g	2-[(1s,3r)-1-(4-butylphenyl)-3-fluorocyclobutyl]acetic acid	2137069-57-7	95%	0.1g	$741.0	2023-10-26
Enamine	EN300-1129377-0.25g	2-[(1s,3r)-1-(4-butylphenyl)-3-fluorocyclobutyl]acetic acid	2137069-57-7	95%	0.25g	$774.0	2023-10-26
Enamine	EN300-1129377-0.5g	2-[(1s,3r)-1-(4-butylphenyl)-3-fluorocyclobutyl]acetic acid	2137069-57-7	95%	0.5g	$809.0	2023-10-26
Enamine	EN300-1129377-1g	2-[(1s,3r)-1-(4-butylphenyl)-3-fluorocyclobutyl]acetic acid	2137069-57-7	95%	1g	$842.0	2023-10-26
Enamine	EN300-1129377-2.5g	2-[(1s,3r)-1-(4-butylphenyl)-3-fluorocyclobutyl]acetic acid	2137069-57-7	95%	2.5g	$1650.0	2023-10-26
Enamine	EN300-1129377-5g	2-[(1s,3r)-1-(4-butylphenyl)-3-fluorocyclobutyl]acetic acid	2137069-57-7	95%	5g	$2443.0	2023-10-26
Enamine	EN300-1129377-10g	2-[(1s,3r)-1-(4-butylphenyl)-3-fluorocyclobutyl]acetic acid	2137069-57-7	95%	10g	$3622.0	2023-10-26